Cas no 1822852-13-0 (3-Bromo-6-chloro-2-methoxybenzyl alcohol)

3-Bromo-6-chloro-2-methoxybenzyl alcohol is a halogenated benzyl alcohol derivative with a methoxy substituent, offering versatile reactivity for synthetic applications. Its bromo and chloro functional groups provide distinct sites for further functionalization, making it valuable in pharmaceutical and agrochemical intermediate synthesis. The methoxy group enhances stability while influencing electronic properties, facilitating selective transformations. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a precursor for complex heterocyclic frameworks. Its well-defined structure ensures consistent performance in multi-step syntheses. Suitable for controlled environments, it is supplied with high purity to meet rigorous research and industrial requirements.
3-Bromo-6-chloro-2-methoxybenzyl alcohol structure
1822852-13-0 structure
Product Name:3-Bromo-6-chloro-2-methoxybenzyl alcohol
CAS No:1822852-13-0
MF:C8H8BrClO2
MW:251.504920959473
CID:5073802
Update Time:2025-10-31

3-Bromo-6-chloro-2-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-chloro-2-methoxybenzyl alcohol
    • Inchi: 1S/C8H8BrClO2/c1-12-8-5(4-11)7(10)3-2-6(8)9/h2-3,11H,4H2,1H3
    • InChI Key: SXSVKXZZMGPNLF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(CO)=C1OC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5

3-Bromo-6-chloro-2-methoxybenzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 3-Bromo-6-chloro-2-methoxybenzyl alcohol

Comprehensive Overview of 3-Bromo-6-chloro-2-methoxybenzyl alcohol (CAS No. 1822852-13-0)

3-Bromo-6-chloro-2-methoxybenzyl alcohol (CAS No. 1822852-13-0) is a halogen-substituted benzyl alcohol derivative with significant applications in pharmaceutical intermediates and organic synthesis. This compound, characterized by its bromo and chloro functional groups, has garnered attention in recent years due to its versatility in constructing complex molecular architectures. Researchers and industry professionals frequently search for terms like "3-Bromo-6-chloro-2-methoxybenzyl alcohol synthesis" or "CAS 1822852-13-0 suppliers," reflecting its growing demand in specialized chemical markets.

The structural uniqueness of 3-Bromo-6-chloro-2-methoxybenzyl alcohol lies in its methoxybenzyl backbone, which enhances its reactivity in cross-coupling reactions. This property aligns with current trends in green chemistry, where efficient halogenated intermediates are sought after for sustainable drug development. Questions such as "How to purify 3-Bromo-6-chloro-2-methoxybenzyl alcohol?" or "Stability of CAS 1822852-13-0 under acidic conditions" are common in academic forums, highlighting the need for detailed technical data.

From an industrial perspective, CAS 1822852-13-0 is often utilized in the synthesis of agrochemicals and specialty materials. Its benzyl alcohol moiety allows for further functionalization, making it a valuable building block in fragment-based drug design. Recent publications have explored its role in creating inhibitors for enzymatic targets, addressing search queries like "3-Bromo-6-chloro-2-methoxybenzyl alcohol biological activity." Analytical methods such as HPLC and NMR are typically employed to validate its purity, a topic frequently discussed in quality control circles.

Environmental and safety considerations for 3-Bromo-6-chloro-2-methoxybenzyl alcohol are also critical. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in SDS documents. Searches for "CAS 1822852-13-0 safety data sheet" or "storage conditions for bromo-chloro benzyl alcohols" reflect user concerns about workplace safety and regulatory compliance. Innovations in biodegradable solvents for its processing further align with eco-conscious manufacturing trends.

In summary, 3-Bromo-6-chloro-2-methoxybenzyl alcohol (CAS No. 1822852-13-0) represents a multifaceted compound bridging pharmaceutical innovation and industrial applications. Its optimized synthesis routes, stability profiles, and functional adaptability continue to drive research interest, as evidenced by its prominence in patent literature and academic journals. Future developments may focus on catalytic approaches to enhance its scalability, answering emerging queries like "cost-effective production of halogenated benzyl alcohols."

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